1-(2-Chloro-3-ethyl-4-fluorophenyl)ethanone

• CAS No.: 924626-69-7
• Molecular Formula: C10H10ClFO
• Molecular Weight: 200.64 g/mol
• IUPAC Name: 1-(2-chloro-3-ethyl-4-fluorophenyl)ethanone
• InChI: InChI=1S/C10H10ClFO/c1-3-7-9(12)5-4-8(6(2)13)10(7)11/h4-5H,3H2,1-2H3
• InChI Key: QGWPEUGRESXIFW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CC(=C1Cl)C(=O)C)F

Description

1-(2-Chloro-3-ethyl-4-fluorophenyl)ethanone is a useful research compound. Its molecular formula is C10H10ClFO and its molecular weight is 200.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1-chloro-2-ethyl-3-fluorobenzene (8.0 g) and anhydrous aluminum chloride (13.09 g) was stirred at 40° C., acetyl chloride (3 drops) was added thereto, and the mixture was stirred for 10 min. The mixture was cooled to room temperature, acetyl chloride (3.9 g) was added to the mixture, and the mixture was stirred at room temperature for 2 hr. The reaction mixture was poured into ice water, and 2 mol/L hydrochloric acid was added thereto. The mixture was extracted with methylene chloride (240 mL), washed with water, dried over anhydrous sodium sulfate and concentrated. The residue was purified by silica gel column chromatography (developing solvent: hexane-ethyl acetate) to give the title compound as a colorless oil (yield: 3.84 g).